Cas no 779335-05-6 (5-Carboxylthiophene-2-boronic acid pinacol ester)
779335-05-6 structure
Product Name:5-Carboxylthiophene-2-boronic acid pinacol ester
CAS No:779335-05-6
MF:C11H15BO4S
MW:254.110402345657
MDL:MFCD09952060
CID:553479
PubChem ID:329764932
Update Time:2025-04-19
5-Carboxylthiophene-2-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid
- 2-Thiophenecarboxylicacid, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 5-Carboxylthiophene-2-boronic acid pinacol ester
- 5-Carboxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
- 5-Carboxy-2-thienylboronic acid pinacol ester
- PubChem23512
- YLZRZHOUXZZBTF-UHFFFAOYSA-N
- FCH2829646
- OR360879
- AX8103176
- X0995
- AM20100778
- 2-Carboxythiophene-5-boronic acid pinacol ester
- 5-Carboxythiophene-2-boronic acid pinacol ester
- 5-boronothiophene-
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophenecarboxylic acid
- AS-39951
- SY025294
- MFCD09952060
- C11H15BO4S
- 2-Carboxy-thiophene-5-boronic acid pinacol ester
- A865117
- AKOS015893492
- 779335-05-6
- CS-0153865
- SCHEMBL823673
- 5-Carboxythiophene-2-boronic acid pinacol ester, 96%
- DTXSID80682222
- FT-0745833
- 5-boronothiophene-2-carboxylic acid pinacol ester
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thiophene-carboxylic acid
-
- MDL: MFCD09952060
- Inchi: 1S/C11H15BO4S/c1-10(2)11(3,4)16-12(15-10)8-6-5-7(17-8)9(13)14/h5-6H,1-4H3,(H,13,14)
- InChI Key: YLZRZHOUXZZBTF-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1B1OC(C)(C)C(C)(C)O1
Computed Properties
- Exact Mass: 254.07800
- Monoisotopic Mass: 254.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84
Experimental Properties
- Density: 1.235
- Melting Point: 176-181 °C
- Boiling Point: 403.444 °C at 760 mmHg
- Flash Point: 197.796 °C
- PSA: 84.00000
- LogP: 1.74550
5-Carboxylthiophene-2-boronic acid pinacol ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
5-Carboxylthiophene-2-boronic acid pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Carboxylthiophene-2-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169003594-1g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid |
779335-05-6 | 95% | 1g |
$188.10 | 2023-09-01 | |
| Alichem | A169003594-5g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid |
779335-05-6 | 95% | 5g |
$614.52 | 2023-09-01 | |
| TRC | C179803-100mg |
5-Carboxylthiophene-2-boronic acid pinacol ester |
779335-05-6 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | C179803-250mg |
5-Carboxylthiophene-2-boronic acid pinacol ester |
779335-05-6 | 250mg |
$ 110.00 | 2023-04-18 | ||
| TRC | C179803-500mg |
5-Carboxylthiophene-2-boronic acid pinacol ester |
779335-05-6 | 500mg |
$ 161.00 | 2023-04-18 | ||
| TRC | C179803-1g |
5-Carboxylthiophene-2-boronic acid pinacol ester |
779335-05-6 | 1g |
$ 224.00 | 2023-04-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TV251-5g |
5-Carboxylthiophene-2-boronic acid pinacol ester |
779335-05-6 | 95% | 5g |
3975.0CNY | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T67710-5g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid |
779335-05-6 | 95% | 5g |
¥2320.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T67710-1g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid |
779335-05-6 | 95% | 1g |
¥577.0 | 2024-07-18 | |
| Chemenu | CM135732-1g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid |
779335-05-6 | 95% | 1g |
$95 | 2024-07-23 |
5-Carboxylthiophene-2-boronic acid pinacol ester Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
779335-05-6 (5-Carboxylthiophene-2-boronic acid pinacol ester) Related Products
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